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Compound of Interest

Compound Name: Pinonic acid

Cat. No.: B1593954

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of pinonic acid, a significant oxidation
product of a-pinene. The document details its chemical structure, explores its various
stereoisomers, presents key physicochemical data in a structured format, and offers detailed
experimental protocols for its synthesis and analysis.

Chemical Structure and Stereoisomerism

Pinonic acid (C10H1603) is a bicyclic monoterpene derivative characterized by a cyclobutane
ring substituted with a carboxylic acid group and a ketone.[1] Its structure is fundamental to its
role in atmospheric chemistry, particularly in the formation of secondary organic aerosols
(SOA), and is being explored for potential therapeutic applications.[1][2]

The presence of two chiral centers in the cyclobutane ring gives rise to several stereoisomers.
The relative orientation of the acetyl and carboxymethyl groups on the cyclobutane ring defines
the cis and trans diastereomers. Each of these diastereomers exists as a pair of enantiomers.

The most commonly studied isomers are the cis-pinonic acids:
e (1S,3S)-(+)-cis-Pinonic acid

e (1R,3R)-(-)-cis-Pinonic acid
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The IUPAC name for cis-pinonic acid is 2-(3-acetyl-2,2-dimethylcyclobutyl)acetic acid.[3][4]

Stereoisomers of Pinonic Acid
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Stereoisomeric relationships of pinonic acid.

Physicochemical Properties

The physicochemical properties of pinonic acid are crucial for understanding its environmental
fate and for designing experimental procedures. The following table summarizes key
guantitative data for cis-pinonic acid.
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Property Value Reference
Molecular Formula C10H1603 [51[6]
Molecular Weight 184.23 g/mol [1][5]
Melting Point 104-107 °C [11[7]
Boiling Point 305.2 °C at 760 mmHg [7]

Water Solubility 3.686 g/Lat0 °C [1][8]

pKa (at 298.15 K) 5.19 [9][10]
Enthalpy of Fusion 30.35 kJ-mol—1 [9][10]
Vapor Pressure 0.00019 mmHg at 25 °C [7]

Experimental Protocols
Synthesis of cis-Pinonic Acid via Oxidation of a-Pinene

A common method for synthesizing cis-pinonic acid is through the oxidation of a-pinene using
potassium permanganate (KMnOa).[2][11]

Materials:

o-pinene

o Potassium permanganate (KMnOa)

e Ammonium sulfate ((NH4)2SOa)

e Crushed ice

» Deionized water

 Sulfuric acid (H2S0a4), concentrated

e Sodium bisulfite (NaHSOs) or Sodium thiosulfate (Na2S203)

o Diethyl ether or Ethyl acetate
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o Saturated sodium bicarbonate (NaHCOs3) solution

e Brine

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Procedure:

e Aslurry of crushed ice, KMnOa, (NH4)2S04, and water is prepared in a reaction flask and
stirred rapidly.

e (S)-a-Pinene is added to the slurry while maintaining the temperature below 5 °C. The
mixture is stirred for approximately 5 hours.

e A solution of concentrated H2SOa in water is slowly added over 30 minutes, ensuring the
reaction temperature remains below 5 °C.

e Sodium bisulfite or sodium thiosulfate is added in portions to quench the excess
permanganate, keeping the temperature below 15 °C. This will cause the purple color to
disappear.

e The resulting cloudy agueous solution is extracted multiple times with an organic solvent like
diethyl ether.

e The combined organic layers are then extracted with a saturated NaHCOs solution to
separate the acidic product into the aqueous layer.

o The combined aqueous layers are acidified with H2SOa4 and then extracted again with diethyl
ether.

o The final combined ether layers are dried with brine and anhydrous MgSOQa, filtered, and the
solvent is removed in vacuo to yield cis-pinonic acid, which can be further purified by
chromatography.[2][12]
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Synthesis of cis-Pinonic Acid
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Workflow for the synthesis of cis-pinonic acid.
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Analytical Methods for Pinonic Acid

The identification and quantification of pinonic acid and its isomers typically involve
chromatographic and spectroscopic techniques.

1. Gas Chromatography-Mass Spectrometry (GC-MS):

e Protocol: Due to the low volatility of carboxylic acids, a derivatization step is required before
GC-MS analysis. The carboxyl group is converted into a more volatile ester (e.g., a methyl
ester). Samples are then injected into the GC for separation, followed by detection and
identification using a mass spectrometer.[13]

o Application: Useful for identifying and quantifying pinonic acid in complex mixtures, such as
atmospheric aerosol samples.[13]

2. High-Performance Liquid Chromatography (HPLC):

e Protocol: HPLC is employed to separate pinonic acid and its photolysis products based on
their polarity. A common setup uses a C18 column with a gradient elution of water/acetonitrile
mobile phases, often with a small amount of acetic acid.[13]

o Application: Allows for the isolation of different products for further analysis by techniques
like NMR or mass spectrometry.[13]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Protocol: tH and 3C NMR are used to confirm the structure of synthesized pinonic acid and
its derivatives.[2]

o Application: Provides detailed structural information, confirming the successful synthesis and
purity of the compound.[2]

Role in Atmospheric Chemistry

Pinonic acid is a key intermediate in the atmospheric oxidation of a-pinene, a volatile organic
compound emitted by coniferous trees. This process is a major contributor to the formation of
secondary organic aerosols (SOA), which have significant impacts on air quality and climate.[1]
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Atmospheric Formation of Pinonic Acid and SOA
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Simplified pathway of pinonic acid's role in SOA formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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